Cas no 2418730-08-0 (3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde)

• Product Name: 3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde
• CAS No: 2418730-08-0
• MF: C₁₃H₁₄OS
• MW: 218.314662456512
• CID: 5680168
• PubChem ID: 165773250
• Update Time: 2025-06-12

3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2418730-08-0
• EN300-26630999
• 3-ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde
• 3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde

• Inchi： 1S/C13H14OS/c1-5-11-8(2)12(6-14)10(4)13(7-15)9(11)3/h1,6,15H,7H2,2-4H3
• InChI Key： BYZQDLUYHZJMLP-UHFFFAOYSA-N
• SMILES： SCC1C(C)=C(C#C)C(C)=C(C=O)C=1C

Computed Properties

• Exact Mass: 218.07653624g/mol
• Monoisotopic Mass: 218.07653624g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 18.1Ų

Additional information on 3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde

Introduction to 3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde (CAS No. 2418730-08-0)

3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde, identified by the Chemical Abstracts Service Number (CAS No.) 2418730-08-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This aromatic aldehyde derivative combines a benzene ring substituted with methyl groups at the 2, 4, and 6 positions, a terminal alkyne group at the 3-position, and a thiomethyl group at the 5-position. Such a molecular architecture positions it as a versatile intermediate in synthetic chemistry and a promising candidate for further exploration in drug discovery.

The compound’s structure is characterized by the presence of multiple functional groups that contribute to its reactivity and potential applications. The ethynyl (acetylenic) moiety introduces unsaturation and can participate in various chemical transformations, including Sonogashira coupling reactions, which are widely used in organic synthesis to construct carbon-carbon bonds. This feature makes 3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde a valuable building block for the synthesis of more complex molecules.

The trimethyl substitution pattern on the benzene ring enhances lipophilicity and stability while influencing electronic properties through hyperconjugation and inductive effects. These factors are critical in determining the compound’s solubility, bioavailability, and interaction with biological targets. Additionally, the sulfanylmethyl group (–S–CH₂–) introduces sulfur into the molecule, which is often associated with biological activity due to sulfur’s ability to form hydrogen bonds and participate in coordination interactions with metal ions or biological macromolecules.

In recent years, there has been growing interest in aromatic aldehydes as pharmacophores due to their ability to interact with various biological targets, including enzymes and receptors. The combination of an aldehyde group (–CHO), which is known for its reactivity in condensation reactions and Michael additions, with other functional groups like ethynyl and sulfanylmethyl, makes 3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde a particularly intriguing compound for medicinal chemists.

One of the most promising applications of this compound lies in its potential use as a precursor for the synthesis of bioactive molecules. For instance, the aldehyde group can be used to form Schiff bases or heterocyclic compounds through condensation reactions with amines or heterocyclic nucleophiles. These derivatives have shown promise in various therapeutic areas, including anticancer, anti-inflammatory, and antimicrobial applications. The presence of the ethynyl group further expands synthetic possibilities by enabling cross-coupling reactions with boronic acids or halogenated compounds under palladium catalysis.

Recent studies have highlighted the importance of sulfur-containing compounds in drug discovery. Sulfur atoms are integral to many biologically active molecules, such as antibiotics (e.g., penicillin), antifungals (e.g., thiabendazole), and anticancer agents (e.g., doxorubicin). The sulfanylmethyl group in 3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde may contribute to its bioactivity by facilitating interactions with biological targets or by serving as a scaffold for further derivatization.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available precursors. Key steps include functionalization of the benzene ring at specific positions followed by introduction of the alkyne and thiomethyl groups. Advances in synthetic methodologies have enabled more efficient and scalable production processes for such complex molecules.

The pharmacological potential of 3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde has been explored in several preclinical studies. Researchers have investigated its interactions with enzymes such as kinases and phosphodiesterases, which are implicated in various diseases. Additionally, derivatives of this compound have been evaluated for their ability to modulate inflammatory pathways by interacting with transcription factors or cytokine receptors.

The structural features of this compound also make it an attractive candidate for material science applications. For example, its aromaticity and electron-deficient nature could be exploited in designing organic semiconductors or luminescent materials. The presence of multiple functional groups allows for fine-tuning of electronic properties through chemical modification.

In conclusion,3-Ethynyl-2,4,6-trimethyl-5-(sulfanylmethyl)benzaldehyde (CAS No. 2418730-08-0) represents a fascinating molecule with diverse potential applications spanning pharmaceuticals to materials science. Its unique structural composition offers opportunities for innovative chemical synthesis and biological exploration. As research continues to uncover new methodologies for drug discovery and material design,this compound is poised to play a significant role in advancing scientific knowledge and technological development.